Cas no 7295-44-5 (4'-Bromovalerophenone)
4'-Bromovalerophenone (CAS 19929-72-9) is a brominated aromatic ketone with the molecular formula C11H13BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent enhances reactivity, facilitating further functionalization via cross-coupling reactions or nucleophilic substitutions. The valerophenone backbone provides a stable framework for modifications, making it useful in constructing complex molecular architectures. The product is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability. Its well-defined structure and reactivity profile make it a valuable reagent in research and industrial settings.
4'-Bromovalerophenone structure
Product Name:4'-Bromovalerophenone
CAS No:7295-44-5
MF:C11H13BrO
MW:241.124322652817
MDL:MFCD00000107
CID:47323
PubChem ID:253661346
Update Time:2025-06-07
4'-Bromovalerophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromophenyl)pentan-1-one
- 4-Bromophenyl n-butyl ketone
- 4'-Bromovalerophenone
- 1-(4-bromophenyl)-1-Pentanone
- 4-BROMOVALEROPHENONE
- 1-Bromo-4-pentanoylbenzene
- 4-pentanoylbromobenzene
- ethyl 4-bromopropiophenone
- p-Bromophenyl butyl ketone
- p-Bromovalerophenone
- 4-Bromophenyl Butyl Ketone
- 1-Pentanone, 1-(4-bromophenyl)-
- STYJKBMRWQQJIS-UHFFFAOYSA-N
- NSC76560
- 4`-Bromovalerophenone
- 4-Pentanoyl-bromobenzene
- Maybridge1_002230
- Valerophenone, 4'-bromo-
- p-BROMO VALEROPHENONE
- 4-
- 4 inverted exclamation mark -Bromovalerophenone
- HMS547N08
- MFCD00000107
- 7295-44-5
- 4'-Bromovalerophenone, >=98%
- 1-(4-bromo-phenyl)-pentan-1-one
- NSC-76560
- BS-23201
- SY016944
- AKOS009156886
- B4733
- W-104473
- DTXSID40223236
- NSC 76560
- U4DG7YYR5Q
- SB67020
- CS-W012796
- NS00037447
- 4'-Bromopentanophenone
- EINECS 230-729-1
- FT-0636421
- SCHEMBL1091479
- DTXCID40145727
-
- MDL： MFCD00000107
- Inchi： 1S/C11H13BrO/c1-2-3-4-11(13)9-5-7-10(12)8-6-9/h5-8H,2-4H2,1H3
- InChI Key： STYJKBMRWQQJIS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCCC)=O
Computed Properties
- Exact Mass: 240.01500
- Monoisotopic Mass: 240.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: solid
- Density: 1.3366 (rough estimate)
- Melting Point: 36.0 to 40.0 deg-C
- Boiling Point: 170°C/20mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.5290 (estimate)
- PSA: 17.07000
- LogP: 3.82200
- λmax: 325(Heptane)(lit.)
- Solubility: Not available
4'-Bromovalerophenone Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H315-H319-H334-H335
- Warning Statement： P261-P305 + P351 + P338-P342 + P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：T
- Storage Condition：0-10°C
- Safety Term：S22;S24/25
4'-Bromovalerophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4'-Bromovalerophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4733-25g |
4'-Bromovalerophenone |
7295-44-5 | 98.0%(GC) | 25g |
￥290.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4733-5g |
4'-Bromovalerophenone |
7295-44-5 | 98.0%(GC) | 5g |
￥90.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B617A-100g |
4'-Bromovalerophenone |
7295-44-5 | 98% | 100g |
￥292.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B617A-25g |
4'-Bromovalerophenone |
7295-44-5 | 98% | 25g |
￥87.0 | 2022-05-30 | |
| Alichem | A019114815-100g |
1-(4-Bromophenyl)pentan-1-one |
7295-44-5 | 97% | 100g |
$227.90 | 2023-09-01 | |
| Alichem | A019114815-500g |
1-(4-Bromophenyl)pentan-1-one |
7295-44-5 | 97% | 500g |
$644.00 | 2023-09-01 | |
| TRC | B689025-1g |
4'-Bromovalerophenone |
7295-44-5 | 1g |
$ 58.00 | 2023-09-08 | ||
| TRC | B689025-5g |
4'-Bromovalerophenone |
7295-44-5 | 5g |
$ 75.00 | 2023-09-08 | ||
| TRC | B689025-10g |
4'-Bromovalerophenone |
7295-44-5 | 10g |
$ 98.00 | 2023-09-08 | ||
| TRC | B689025-25g |
4'-Bromovalerophenone |
7295-44-5 | 25g |
$ 224.00 | 2023-04-18 |
4'-Bromovalerophenone Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
7295-44-5 (4'-Bromovalerophenone) Related Products
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- 126334-26-7(4'-Bromononanophenone, 98%)
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